Cas no 13096-62-3 ((3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-one)

(3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-one Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-benzyl-D-glucono-1,5-lactone
• 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-gluconic acid d-lactone
• 2,3,4,6-Tetra-O-benzyl-D-gluconic acid-δ-lactone
• D-Gluconic acid,2,3,4,6-tetrakis-O-(phenylmethyl)-, d-lactone
• (3R,4S,5R,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-one
• 5-lactone
• 2,3,4,6-Tetra-O-benzyl-D-glucono-1
• 2,3,4,6-tetra-O-benzyl-D-glucopyranolactone
• 2,3,4,6-TETRAKIS-O-(PHENYLMETHYL)-D-GLUCONIC ACID LACTONE
• D-Gluconic acid, 2,3,4,6-tetrakis-O-(phenylMethyl)-, δ-lactone
• (3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6-(benzyloxymethyl)tetrahydropyran-2-one
• (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-one
• 2,3,4,6-tetra-o-benzyl-glucono-1,5-lactone
• 13096-62-3
• (3R,4S,5R,6R)-3,4,5-TRIS(BENZYLOXY)-6-((BENZYLOXY)METHYL)TETRAHYDRO-2H-PYRAN-2-ONE
• (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one
• CS-W005485
• 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-gluconic acid lactone
• T3793
• D-Gluconic acid, 2,3,4,6-tetrakis-O-(phenylmethyl)-, delta-lactone
• AS-19520
• SCHEMBL500473
• 2,3,4,6-tetra-o-benzyl-d-(+)-glucono-1,5-lactone
• DTXSID20447897
• AC-1439
• AKOS015918438
• AMY40258
• (3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-one (non-preferred name)
• 2,3,4,6-Tetra-O-benzyl-D-gluconic acid-delta-lactone
• BUBVLQDEIIUIQG-NXVJRICRSA-N
• (3r,4s,5r,6r)-3,4,5-tris(benzyloxy)-6-(benzyloxymethyl)-tetrahydropyran-2-one
• MFCD08703228
• (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-(benzyloxylmethyl)tetrahydro-2H-pyran-2-one
• D-Gluconic acid, 2,3,4,6-tetrakis-O-(phenylmethyl)-, d-lactone (9CI, ACI); Gluconic acid, 2,3,4,6-tetra-O-benzyl-, d-lactone, D- (8CI); (3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-one; (3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6
• +Expand

• MDL： MFCD08703228
• InChIKey： BUBVLQDEIIUIQG-NXVJRICRSA-N
• Inchi： InChI=1S/C34H34O6/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-33H,21-25H2/t30-,31-,32+,33-/m1/s1
• SMILES： O=C1O[C@H](COCC2=CC=CC=C2)[C@@H](OCC2=CC=CC=C2)[C@H](OCC2=CC=CC=C2)[C@H]1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 538.235539g/mol
• Surface Charge: 0
• XLogP3: 5.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 13
• Monoisotopic Mass: 538.235539g/mol
• Monoisotopic Mass: 538.235539g/mol
• Topological Polar Surface Area: 63.2Ų
• Heavy Atom Count: 40
• Complexity: 705
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 5.88480
• PSA: 63.22000
• Refractive Index: 1.614
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available